Cas no 918428-80-5 (2,3-Piperazinedione, 1-[(4-chlorophenyl)methyl]-)

• Product Name: 2,3-Piperazinedione, 1-[(4-chlorophenyl)methyl]-
• CAS No: 918428-80-5
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 776216
• PubChem ID: 11975935
• Update Time: 2025-04-19

2,3-Piperazinedione, 1-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,3-Piperazinedione, 1-[(4-chlorophenyl)methyl]-
• 1-[(4-chlorophenyl)methyl]piperazine-2,3-dione
• 918428-80-5
• DTXSID10475028

• Inchi： 1S/C11H11ClN2O2/c12-9-3-1-8(2-4-9)7-14-6-5-13-10(15)11(14)16/h1-4H,5-7H2,(H,13,15)
• InChI Key： VFICMSZVACQIAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C(NCC1)=O)=O

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4Ų